Cas no 2223-96-3 (Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate)

• Product Name: Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
• CAS No: 2223-96-3
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• CID: 272119
• PubChem ID: 97413
• Update Time: 2025-04-19

Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylicacid, 4-chloro-2-(ethylthio)-, ethyl ester
• ethyl 4-chloro-2-ethylsulfanylpyrimidine-5-carboxylate
• ethyl 6-amino-2-thioxo-1,2-dihydropyrimidine-5-carboxylate
• 2-Aethylmercapto-4-chlor-pyrimidin-5-carbonsaeure-aethylester
• 2-ethylsulfanyl-4-chloro-pyrimidine-5-carboxylic acid ethyl ester
• 4-Chlor-2-ethylmercapto-pyrimidin-5-carbonsaeure-ethylester
• 4-chloro-2-ethylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
• 5-CARBETHOXY-4-CHLORO-2-ETHYLMERCAPTOPYRIMIDINE
• CS-0005856
• NSC-122025
• Ethyl4-chloro-2-(ethylthio)pyrimidine-5-carboxylate
• ETHYL 4-CHLORO-2-(ETHYLTHIO)-5-PYRIMIDINECARBOXYLATE
• A18471
• Methyl 4-chloro-2-methylthio-5-pyrimidinecarboxylate
• 5-Carbethoxy-2-ethylmercapto-4-chloropyrimidine
• SCHEMBL7017546
• DTXSID20944876
• 2223-96-3
• NSC122025
• AI3-50448
• SB58136
• NSC 122025
• 5-Pyrimidinecarboxylic acid, 4-chloro-2-(ethylthio)-, ethyl ester
• AKOS022178112
• ethyl 4-chloro-2-(ethylsulfanyl)pyrimidine-5-carboxylate

• Inchi： 1S/C9H11ClN2O2S/c1-3-14-8(13)6-5-11-9(15-4-2)12-7(6)10/h5H,3-4H2,1-2H3
• InChI Key： LHLXRHNNXBXIBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NC(=N1)SCC)C(=O)OCC

Computed Properties

• Exact Mass: 246.02300
• Monoisotopic Mass: 246.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38000
• LogP: 2.41870